Cas no 1567063-97-1 (1-2-(tert-butoxy)ethylcyclopropane-1-carboxylic acid)

• Product Name: 1-2-(tert-butoxy)ethylcyclopropane-1-carboxylic acid
• CAS No: 1567063-97-1
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 6388462
• PubChem ID: 84770121
• Update Time: 2025-05-22

1-2-(tert-butoxy)ethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-(tert-butoxy)ethylcyclopropane-1-carboxylic acid
• 1567063-97-1
• 1-[2-(tert-butoxy)ethyl]cyclopropane-1-carboxylic acid
• EN300-1854054

• Inchi： 1S/C10H18O3/c1-9(2,3)13-7-6-10(4-5-10)8(11)12/h4-7H2,1-3H3,(H,11,12)
• InChI Key： WSJTTYUNKUQUQA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)CCC1(C(=O)O)CC1

Computed Properties

• Exact Mass: 186.125594432g/mol
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.5Ų

Additional information on 1-2-(tert-butoxy)ethylcyclopropane-1-carboxylic acid

1-2-(tert-butoxy)ethylcyclopropane-1-carboxylic Acid: A Comprehensive Overview

The compound 1-2-(tert-butoxy)ethylcyclopropane-1-carboxylic acid, identified by the CAS number 1567063-97-1, is a fascinating molecule with a unique structure and potential applications in various fields. This compound belongs to the class of cyclopropane carboxylic acids, which have garnered significant attention in recent years due to their intriguing chemical properties and versatile functionalities. The molecule's structure features a cyclopropane ring substituted with a tert-butoxyethyl group and a carboxylic acid moiety, making it a valuable compound for both academic research and industrial applications.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery and materials science. The cyclopropane ring is known for its strained geometry, which can impart unique electronic and steric properties to the molecule. In the case of 1-2-(tert-butoxy)ethylcyclopropane-1-carboxylic acid, the presence of the tert-butoxy group introduces additional steric bulk, further modulating the molecule's reactivity and physical properties. This makes it an interesting candidate for exploring non-classical interactions and conformational flexibility in organic chemistry.

The synthesis of 1-2-(tert-butoxy)ethylcyclopropane-1-carboxylic acid typically involves multi-step reactions, often starting from readily available starting materials. Researchers have employed various strategies, including ring-opening reactions of epoxides, to construct the cyclopropane core. The introduction of the tert-butoxy group is often achieved through nucleophilic substitution or esterification reactions, depending on the specific conditions and desired stereochemistry. The carboxylic acid functionality can be introduced via hydrolysis of an ester or nitrile group, ensuring high purity and functional group compatibility.

In terms of applications, 1-2-(tert-butoxy)ethylcyclopropane-1-carboxylic acid has shown promise in several areas. Its unique structure makes it a valuable building block in organic synthesis, particularly in the construction of complex molecules with challenging stereochemistry. Additionally, the compound has been investigated for its potential as a ligand in metal-catalyzed reactions, where its ability to coordinate with metal centers can enhance catalytic efficiency.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 1-2-(tert-butoxy)ethylcyclopropane-1-carboxylic acid. Density functional theory (DFT) calculations have revealed that the cyclopropane ring exhibits significant ring strain, which can influence its reactivity in various chemical transformations. Furthermore, molecular dynamics simulations have shed light on the conformational flexibility of the molecule, particularly in relation to its tert-butoxy substituent. These studies underscore the importance of understanding molecular behavior at both the theoretical and experimental levels.

The physical properties of 1-2-(tert-butoxy)ethylcyclopropane-1-carboxylic acid are also worth noting. Its melting point and solubility characteristics make it suitable for use in a wide range of solvents, facilitating its application in both solution-phase and solid-state chemistry. The compound's stability under various reaction conditions has been thoroughly investigated, ensuring its reliability as a reagent in demanding chemical processes.

In conclusion, 1-2-(tert-butoxy)ethylcyclopropane-1-carboxylic acid, with its distinctive structure and versatile properties, continues to be a subject of intense research interest. Its role as a building block in organic synthesis, combined with its potential applications in catalysis and materials science, positions it as a key compound in contemporary chemical research. As our understanding of this molecule deepens through ongoing studies, new opportunities for its utilization are likely to emerge.